Cas no 1020454-00-5 (4-[bis(2-methylpropyl)sulfamoyl]-N-(1,3-dimethyl-1H-pyrazol-5-yl)benzamide)

• Product Name: 4-[bis(2-methylpropyl)sulfamoyl]-N-(1,3-dimethyl-1H-pyrazol-5-yl)benzamide
• CAS No: 1020454-00-5
• MF: C₂₀H₃₀N₄O₃S
• MW: 406.542203426361
• CID: 5759716
• PubChem ID: 25284313
• Update Time: 2025-06-15

4-[bis(2-methylpropyl)sulfamoyl]-N-(1,3-dimethyl-1H-pyrazol-5-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-[bis(2-methylpropyl)sulfamoyl]-N-(1,3-dimethyl-1H-pyrazol-5-yl)benzamide
• AKOS024494419
• F5066-0045
• 4-(N,N-diisobutylsulfamoyl)-N-(1,3-dimethyl-1H-pyrazol-5-yl)benzamide
• 4-[bis(2-methylpropyl)sulfamoyl]-N-(2,5-dimethylpyrazol-3-yl)benzamide
• 1020454-00-5
• VU0633014-1

• Inchi： 1S/C20H30N4O3S/c1-14(2)12-24(13-15(3)4)28(26,27)18-9-7-17(8-10-18)20(25)21-19-11-16(5)22-23(19)6/h7-11,14-15H,12-13H2,1-6H3,(H,21,25)
• InChI Key： OOFJPEAULKLEMC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=CC(C)=NN2C)=O)=CC=1)(N(CC(C)C)CC(C)C)(=O)=O

Computed Properties

• Exact Mass: 406.20386201g/mol
• Monoisotopic Mass: 406.20386201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 92.7Ų

Additional information on 4-[bis(2-methylpropyl)sulfamoyl]-N-(1,3-dimethyl-1H-pyrazol-5-yl)benzamide

Professional Introduction to 4-[bis(2-methylpropyl)sulfamoyl]-N-(1,3-dimethyl-1H-pyrazol-5-yl)benzamide (CAS No. 1020454-00-5)

4-[bis(2-methylpropyl)sulfamoyl]-N-(1,3-dimethyl-1H-pyrazol-5-yl)benzamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 1020454-00-5, represents a convergence of advanced organic chemistry and medicinal biology, offering promising avenues for therapeutic development.

The molecular structure of this compound features a benzamide core substituted with a 1,3-dimethyl-1H-pyrazol-5-yl moiety and two bis(2-methylpropyl)sulfamoyl groups. This arrangement not only contributes to the compound's distinct chemical identity but also influences its biological activity. The presence of the pyrazole ring is particularly noteworthy, as pyrazole derivatives are widely recognized for their role in various biological processes and have been extensively studied for their potential in drug discovery.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the inherent properties of heterocyclic compounds. The 1,3-dimethyl-1H-pyrazol-5-yl group in 4-[bis(2-methylpropyl)sulfamoyl]-N-(1,3-dimethyl-1H-pyrazol-5-yl)benzamide is a key structural feature that contributes to its potential pharmacological activity. This group has been shown to exhibit various biological effects, including anti-inflammatory, antiviral, and anticancer properties. The benzamide moiety further enhances the compound's versatility by providing a scaffold for further functionalization and interaction with biological targets.

The sulfamoyl groups attached to the benzene ring play a crucial role in modulating the compound's solubility and bioavailability. These groups are known to improve water solubility, which is a critical factor in drug formulation and delivery. Additionally, sulfamoyl derivatives have been extensively explored for their antimicrobial and anti-inflammatory properties, making them valuable components in the development of new drugs.

Recent studies have highlighted the importance of structure-activity relationships (SARs) in drug design. The unique combination of functional groups in 4-[bis(2-methylpropyl)sulfamoyl]-N-(1,3-dimethyl-1H-pyrazol-5-yl)benzamide makes it an attractive candidate for further investigation. Researchers have been particularly interested in how the substitution patterns on the pyrazole ring and the sulfamoyl groups influence the compound's biological activity. This has led to a series of synthetic modifications aimed at optimizing its pharmacological properties.

In vitro studies have demonstrated that this compound exhibits promising activity against various disease targets. For instance, preliminary research suggests that it may have inhibitory effects on certain enzymes and receptors involved in inflammation and cancer progression. These findings are supported by computational modeling studies that predict favorable binding interactions between the compound and its target proteins.

The synthesis of 4-[bis(2-methylpropyl)sulfamoyl]-N-(1,3-dimethyl-1H-pyrazol-5-yl)benzamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as multi-step organic synthesis and purification methods like column chromatography, are employed to achieve the desired product quality. The complexity of its synthesis underscores the compound's significance in pharmaceutical research and highlights the expertise required to develop such molecules.

The development of novel drugs is a multi-faceted process that involves extensive testing to ensure safety and efficacy. Preclinical studies are essential for evaluating the potential therapeutic benefits of new compounds before they can be tested in human trials. The promising preliminary results with 4-[bis(2-methylpropyl)sulfamoyl]-N-(1,3-dimethyl-1H-pyrazol-5-yl)benzamide have prompted researchers to initiate more comprehensive studies aimed at validating its clinical potential.

The impact of this compound extends beyond basic research; it also represents an opportunity for innovation in drug development strategies. By leveraging cutting-edge synthetic chemistry and computational biology tools, researchers can accelerate the discovery of new therapeutic agents like 4-[bis(2-methylpropyl)sulfamoyl]-N-(1,3-dimethyl-1H-pyrazol-5-yl)benzamide. This approach not only enhances efficiency but also reduces costs associated with traditional drug discovery methods.

In conclusion, 4-[bis(2-methylpropyl)sulfamoyl]-N-(1,3-dimethyl-1H-pyrazol-5-yl)benzamide (CAS No. 1020454-00-5) is a remarkable chemical entity with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable asset in the quest for new therapeutic solutions. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation drugs.